5-amino-3-(methylthio)-1H-pyrazole-4-carboxamide
Overview
Description
5-Amino-3-(methylthio)-1H-pyrazole-4-carboxamide is a chemical compound with the IUPAC Standard InChIKey: HQKQSHMJHHADQB-UHFFFAOYSA-N .
Synthesis Analysis
The synthesis of novel methyl 5-amino-3-(methylthio)-1-differently substituted-1H-pyrazole-4-carboxylates involves the cyclocondensation of α-oxeketene S,S-dimethyl acetal building blocks with different alkyl, aryl, and heterocyclic acid hydrazides . Another method involves the use of ketene dithioacetals as starting materials .Molecular Structure Analysis
The molecular structure of 5-amino-3-(methylthio)-1H-pyrazole-4-carboxamide can be found in the NIST Chemistry WebBook . The identities of the novel molecules synthesized from this compound were confirmed by NMR and HRMS spectrometry .Chemical Reactions Analysis
The chemical reactions involving 5-amino-3-(methylthio)-1H-pyrazole-4-carboxamide are complex. For instance, the reaction with cinnamaldehyde leads to the synthesis of ethyl 5-amino-3-(methylthio)-1-(1-phenyl-5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl)-1H-pyrazole-4-carboxylate .Scientific Research Applications
Synthesis of Diverse N-acyl-pyrazoles
- Scientific Field : Organic Chemistry .
- Application Summary : This compound is used in the synthesis of novel methyl 5-amino-3-(methylthio)-1-differently substituted-1H-pyrazole-4-carboxylates . Methods of Application : The procedure involves the cyclocondensation of
- Results or Outcomes : The novel molecules were obtained in good yields and their identities confirmed by NMR and HRMS spectrometry .
alpha
-oxeketeneS,S
-dimethyl acetal building blocks with different alkyl, aryl, and heterocyclic acid .Synthesis of Functionalized 3-amino- and 5-aminopyrazoles Derivatives
- Scientific Field : Organic Chemistry .
- Application Summary : Cyanoacetic acid hydrazide derivatives were utilized as key intermediates for the synthesis of some new 3-amino- and 5-aminopyrazole derivatives .
- Methods of Application : Treatment of ketene dithioacetal and ketene-N,S-acetal with hydrazine and/or benzenesulfonyl hydrazide furnished the corresponding 3-amino-5-1H-pyrazole-4-carbohydrazide derivatives .
- Results or Outcomes : The structures of the new synthesized compounds were elucidated and confirmed by elemental analyses and spectral data .
Synthesis of 1,2,4-Triazole-Containing Scaffolds
- Scientific Field : Organic Chemistry .
- Application Summary : This compound is used in the synthesis of 1,2,4-triazole-containing scaffolds. These are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
- Methods of Application : The synthesis involves the use of 3-amino-1,2,4-triazole. A more effective multi-component one-pot procedure for the formation of imidazo[2,1-c][1,2,4]triazole-5-amine products has been reported based on the reaction of easily accessible aromatic aldehydes, benzoyl cyanide and 3-amino-1,2,4-triazole in pyridine under controlled microwave irradiation condition .
- Results or Outcomes : The synthesis of these privileged scaffolds using 3-amino-1,2,4-triazole stimulates further research to find new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates .
Synthesis of Substituted 1,3,4 Thiadiazole Derivatives
- Scientific Field : Organic Chemistry .
- Application Summary : This compound is used in the synthesis of substituted 1,3,4 thiadiazole derivatives. Many drugs containing thiadiazole derivatives are available in the market such as acetazolamide, methazolamide, sulphamethazole, cefazoline .
- Methods of Application : The synthesis involves the use of thiosemicarbazides with methanesulfonic acid .
- Results or Outcomes : The structures of the new synthesized compounds were elucidated and confirmed by elemental analyses and spectral data .
Synthesis of Imidazo[2,1-c][1,2,4]triazole-5-amine Products
- Scientific Field : Organic Chemistry .
- Application Summary : This compound is used in the synthesis of imidazo[2,1-c][1,2,4]triazole-5-amine products . These are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
- Methods of Application : The synthesis involves the reaction of easily accessible aromatic aldehydes, benzoyl cyanide and 3-amino-1,2,4-triazole in pyridine under controlled microwave irradiation condition .
- Results or Outcomes : The synthesis of these privileged scaffolds using 3-amino-1,2,4-triazole stimulates further research to find new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates .
Synthesis of 1,3,4-Thiadiazoles
- Scientific Field : Organic Chemistry .
- Application Summary : This compound is used in the synthesis of 1,3,4-thiadiazoles . Many drugs containing thiadiazole derivatives are available in the market such as acetazolamide, methazolamide, sulphamethazole, cefazoline .
- Methods of Application : The synthesis involves the use of thiosemicarbazides with methanesulfonic acid .
- Results or Outcomes : The structures of the new synthesized compounds were elucidated and confirmed by elemental analyses and spectral data .
Future Directions
The synthesis of 1,2,4-triazole-containing scaffolds using 3-amino-1,2,4-triazole has been highlighted as a promising area for future research . The pharmacological significance of these scaffolds and the development of new methodologies for accessing new 1,2,4-triazole-containing scaffolds could be useful for the discovery of new drug candidates .
properties
IUPAC Name |
5-amino-3-methylsulfanyl-1H-pyrazole-4-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4OS/c1-11-5-2(4(7)10)3(6)8-9-5/h1H3,(H2,7,10)(H3,6,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBHLPIXKNRKHEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NNC(=C1C(=O)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90321115 | |
Record name | 5-amino-3-(methylthio)-1H-pyrazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90321115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-amino-3-(methylthio)-1H-pyrazole-4-carboxamide | |
CAS RN |
90914-35-5 | |
Record name | 5-amino-3-(methylthio)-1H-pyrazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90321115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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